Cas no 1932202-52-2 (Tert-butyl (3aR,5S,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)

• Product Name: Tert-butyl (3aR,5S,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• CAS No: 1932202-52-2
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 4629961
• PubChem ID: 94863801
• Update Time: 2024-10-31

Tert-butyl (3aR,5S,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3aS,5S,7aR)-rel-5-hydroxy-octahydro-1H-isoindole-2-carboxylate
• Tert-butyl (3aR,5S,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• AKOS030628688
• (3AS,5S,7aR)-rel-tert-butyl 5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• tert-butyl (3aS,5S,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
• rel-(3aR,5R,7aS)-tert-Butyl 5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
• tert-Butyl (3aS,5S,7aR)-5-hydroxyoctahydro-2H-isoindole-2-carboxylate
• MFCD30478086
• P16308
• (3aS,5S,7aR)-rel-2-Boc-5-hydroxy-octahydro-1H-isoindole
• C13801
• t-Butyl (3aS,5S,7aR)-rel-5-hydroxy-octahydro-1H-isoindole-2-carboxylate
• 2199389-26-7
• rac-tert-butyl (3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindole-2-carboxylate
• TERT-BUTYL REL-(3AS,5S,7AR)-5-HYDROXYOCTAHYDRO-2H-ISOINDOLE-2-CARBOXYLATE
• AS-53306
• CS-W000103
• EN300-7149340
• 1932202-52-2

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-7-9-4-5-11(15)6-10(9)8-14/h9-11,15H,4-8H2,1-3H3/t9-,10-,11-/m0/s1
• InChI Key： ISZLPPFTZXTGHT-DCAQKATOSA-N
• SMILES： O[C@H]1CC[C@H]2CN(C(=O)OC(C)(C)C)C[C@@H]2C1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.6